Cas no 51388-01-3 ((1-Ethylpyrrolidin-3-yl)methylamine)

• Product Name: (1-Ethylpyrrolidin-3-yl)methylamine
• CAS No: 51388-01-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 826025
• PubChem ID: 15028164
• Update Time: 2025-10-28

(1-Ethylpyrrolidin-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-Ethylpyrrolidin-3-yl)methanamine
• (1-ethyl-3-pyrrolidinyl)methanamine
• 1-(1-ETHYLPYRROLIDIN-3-YL)METHANAMINE
• C-(1-Ethyl-pyrrolidin-3-yl)-methylamine
• (1-ethylpyrrolidin-3-yl)methylamine
• < (1-ethyl-3-pyrrolidyl)methyl> amine
• 1-(1-ethylpyrrolidin-3-yl)methanamine(SALTDATA: FREE)
• 1-ethyl-3-aminomethylpyrrolidine
• 3-(1-amino-1-methyl)ethylpyrrolidine
• 3-aminomethyl-1-ethyl pyrrolidine
• AG-F-73843
• AGN-PC-003EWN
• F2147-0255
• mine
• SureCN734892
• MFCD28007466
• EN300-43351
• AKOS016050404
• 99724-14-8
• AKOS000184537
• 51388-01-3
• DB-005493
• SY307780
• C-(1-Ethyl-1h-pyrrolidin-3-yl)methanamine
• 1-(1-ethylpyrrolidin-3-yl)methanamine dihydrochloride
• (S)-(1-Ethyl-3-pyrrolidinyl)methanamine
• SB45652
• DTXSID00567188
• STK400264
• SCHEMBL734892
• Z234895457
• J-519978
• CS-0208414
• SB45993
• ALBB-022644
• MFCD05864572
• (1-Ethylpyrrolidin-3-yl)methylamine

• MDL： MFCD05864572
• Inchi： 1S/C7H16N2/c1-2-9-4-3-7(5-8)6-9/h7H,2-6,8H2,1H3
• InChI Key： NKJWMNYRBVKMJY-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(CN)C1

Computed Properties

• Exact Mass: 128.13148
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 158.6±8.0 °C at 760 mmHg
• Flash Point: 49.7±13.6 °C
• PSA: 29.26
• Vapor Pressure: 2.6±0.3 mmHg at 25°C

(1-Ethylpyrrolidin-3-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-Ethylpyrrolidin-3-yl)methylamine

Comprehensive Guide to (1-Ethylpyrrolidin-3-yl)methylamine (CAS No. 51388-01-3): Properties, Applications, and Market Insights

(1-Ethylpyrrolidin-3-yl)methylamine (CAS No. 51388-01-3) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This amine derivative, featuring a pyrrolidine core with an ethyl and methylamine substitution, is gaining attention for its versatile applications in drug discovery and material science. Researchers and industry professionals are increasingly searching for information on synthesis of (1-Ethylpyrrolidin-3-yl)methylamine, its pharmacological properties, and potential industrial uses, making it a trending topic in specialty chemicals.

The molecular structure of (1-Ethylpyrrolidin-3-yl)methylamine combines the conformational rigidity of pyrrolidine with the reactivity of primary amine functionality. This unique architecture contributes to its value as a building block in medicinal chemistry, particularly for creating novel bioactive molecules. Recent publications highlight its utility in developing CNS-targeting compounds, with particular interest in its potential role as a precursor for neurological therapeutics. The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for various formulation approaches.

In pharmaceutical applications, (1-Ethylpyrrolidin-3-yl)methylamine serves as a key intermediate for synthesizing potential drug candidates. Its structural features allow for efficient molecular diversification, enabling medicinal chemists to explore new chemical space. The compound's amine group provides an excellent handle for structure-activity relationship studies, while the pyrrolidine ring contributes to desirable pharmacokinetic properties. Current research trends indicate growing interest in its potential applications for neurodegenerative disease research and psychiatric medication development.

The synthetic chemistry community has developed multiple routes to access (1-Ethylpyrrolidin-3-yl)methylamine, with recent advances focusing on green chemistry approaches and catalytic methods. These developments address the increasing demand for sustainable production processes in fine chemical manufacturing. Analytical characterization techniques for this compound typically include NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring rigorous quality control for research and development purposes.

Market analysis reveals steady growth in demand for (1-Ethylpyrrolidin-3-yl)methylamine, driven by expanding pharmaceutical R&D activities worldwide. The compound's supply chain considerations and regulatory status are frequent topics of inquiry among procurement specialists. Quality specifications typically emphasize high purity grades (>98%) for research applications, with customized packaging options available to meet diverse laboratory requirements. Current pricing trends reflect its status as a specialty chemical with niche applications.

From a safety perspective, proper handling procedures for (1-Ethylpyrrolidin-3-yl)methylamine follow standard laboratory protocols for amine compounds. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, personal protective equipment, and first aid measures. The compound's stability under various conditions has been well-characterized, with recommendations for inert atmosphere storage to maintain optimal quality over extended periods.

Emerging applications for (1-Ethylpyrrolidin-3-yl)methylamine include its use in advanced material synthesis and catalysis research. The compound's structural features make it potentially valuable for designing novel ligand systems in coordination chemistry and functional materials with tailored properties. These expanding applications contribute to its growing importance in both academic and industrial research settings.

Future prospects for (1-Ethylpyrrolidin-3-yl)methylamine appear promising, with anticipated growth in demand across multiple research sectors. The compound's versatility positions it well for potential applications in emerging therapeutic areas and cutting-edge material science. Ongoing research continues to uncover new possibilities for this interesting pyrrolidine derivative, ensuring its relevance in chemical innovation for years to come.